Cas no 1447671-90-0 (1-(2-Bromo-1,1-difluoroethyl)-2,5-dichlorobenzene)

• Product Name: 1-(2-Bromo-1,1-difluoroethyl)-2,5-dichlorobenzene
• CAS No: 1447671-90-0
• MF: C₈H₅BrCl₂F₂
• MW: 289.932106733322
• MDL: MFCD25976511
• CID: 4600415
• Update Time: 2025-08-05

1-(2-Bromo-1,1-difluoroethyl)-2,5-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-BROMO-1,1-DIFLUOROETHYL)-1,4-DICHLOROBENZENE
• 1-(2-Bromo-1,1-difluoroethyl)-2,5-dichlorobenzene

• MDL： MFCD25976511
• Inchi： 1S/C8H5BrCl2F2/c9-4-8(12,13)6-3-5(10)1-2-7(6)11/h1-3H,4H2
• InChI Key： IMHIVRKQUPVYFB-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(Cl)C=C1C(F)(F)CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 1-(2-Bromo-1,1-difluoroethyl)-2,5-dichlorobenzene

Research Briefing on 1-(2-Bromo-1,1-difluoroethyl)-2,5-dichlorobenzene (CAS: 1447671-90-0)

1-(2-Bromo-1,1-difluoroethyl)-2,5-dichlorobenzene (CAS: 1447671-90-0) is a halogenated aromatic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoroethyl and dichlorophenyl moieties, has shown potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The synthesis of 1-(2-Bromo-1,1-difluoroethyl)-2,5-dichlorobenzene involves multi-step organic reactions, including halogenation and fluorination processes. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role as a key precursor in the synthesis of novel kinase inhibitors. The bromo and difluoro functional groups in the compound provide reactive sites for further derivatization, enabling the construction of complex pharmacophores with enhanced binding affinity and selectivity.

In addition to its synthetic utility, recent investigations have focused on the biological activity of 1-(2-Bromo-1,1-difluoroethyl)-2,5-dichlorobenzene derivatives. A preclinical study demonstrated that certain analogs of this compound exhibit potent inhibitory effects against cancer-associated kinases, such as EGFR and BRAF. These findings suggest its potential as a scaffold for developing targeted anticancer therapies. However, further optimization is required to improve pharmacokinetic properties and reduce off-target effects.

The compound's mechanism of action is thought to involve covalent binding to cysteine residues in the active sites of target enzymes, a feature attributed to its electrophilic bromo-difluoroethyl group. This reactivity profile has also been exploited in the design of irreversible inhibitors for proteases and other enzymes involved in inflammatory pathways. Notably, a 2024 study in ACS Chemical Biology reported the successful use of this compound in developing a selective inhibitor for a key enzyme in the NF-κB signaling pathway.

Despite its promising applications, challenges remain in the large-scale production and purification of 1-(2-Bromo-1,1-difluoroethyl)-2,5-dichlorobenzene. Recent advances in flow chemistry and continuous manufacturing techniques have shown potential to address these issues, as highlighted in a 2023 review article in Organic Process Research & Development. These innovations could facilitate the broader adoption of this compound in industrial and academic settings.

In conclusion, 1-(2-Bromo-1,1-difluoroethyl)-2,5-dichlorobenzene (CAS: 1447671-90-0) represents a valuable building block in medicinal chemistry with diverse applications in drug discovery. Ongoing research aims to expand its utility while addressing synthetic and pharmacological challenges. Future directions may include exploring its use in PROTACs (proteolysis-targeting chimeras) and other emerging therapeutic modalities.